Cas no 261776-61-8 (6-Prenylsakuranetin)

6-Prenylsakuranetin structure
6-Prenylsakuranetin structure
Product Name:6-Prenylsakuranetin
CAS No:261776-61-8
MF:C21H22O5
MW:354.396386623383
CID:3026277
PubChem ID:15485967
Update Time:2024-03-01

6-Prenylsakuranetin Chemical and Physical Properties

Names and Identifiers

    • 6-Prenylsakuranetin
    • 4',5-dihydroxy-7-methoxy-6-(3-methyl-[2-butenyl])-(2s)-flavanone
    • 261776-61-8
    • BDBM50542903
    • CHEMBL4637393
    • 7-O-Methyl-6-Prenylnaringenin
    • Inchi: 1S/C21H22O5/c1-12(2)4-9-15-18(25-3)11-19-20(21(15)24)16(23)10-17(26-19)13-5-7-14(22)8-6-13/h4-8,11,17,22,24H,9-10H2,1-3H3/t17-/m0/s1
    • InChI Key: PMQBKFKEJGCJIK-KRWDZBQOSA-N
    • SMILES: O1C2C=C(C(C/C=C(\C)/C)=C(C=2C(C[C@H]1C1C=CC(=CC=1)O)=O)O)OC

Computed Properties

  • Exact Mass: 354.14672380 g/mol
  • Monoisotopic Mass: 354.14672380 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 519
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 76
  • Molecular Weight: 354.4

Experimental Properties

  • Color/Form: Powder
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